![molecular formula C13H11N5O4S B4673598 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide](/img/structure/B4673598.png)
3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide
Overview
Description
3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. The compound has been reported to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide in lab experiments is its potential to exhibit multiple biological effects. However, one of the main limitations is the lack of information on its mechanism of action, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide. Some of these include:
1. Studying the compound's mechanism of action to gain a better understanding of its biological effects.
2. Investigating the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease.
3. Developing new methods for synthesizing the compound to improve its yield and purity.
4. Studying the compound's potential use in combination with other drugs to enhance its biological effects.
5. Investigating the compound's potential use in the treatment of bacterial infections.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for research on this compound, which may lead to the development of new treatments for various diseases and conditions.
Scientific Research Applications
3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in scientific research. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)-4-nitro-1H-pyrazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N5O4S/c1-6-3-4-7-8(5-6)23-13(14-7)15-11(19)9-10(18(20)21)12(22-2)17-16-9/h3-5H,1-2H3,(H,16,17)(H,14,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDAXRDXBLTUNMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C(=NN3)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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